Cas no 410528-62-0 (6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene)

• Product Name: 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene
• CAS No: 410528-62-0
• MF: C₁₅H₂₀Br₂
• MW: 360.127303123474
• MDL: MFCD34475348
• CID: 5628208
• PubChem ID: 23498953
• Update Time: 2025-06-08

6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3550442
• 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene
• 2-bromo-3-bromomethyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene
• 2-bromo-5,5,8,8-tetramethyl-3-bromomethyl-5,6,7,8-tetrahydronaphthalene
• EN300-28312279
• 410528-62-0
• JLWXXXTUYQNILX-UHFFFAOYSA-N
• Naphthalene, 6-bromo-7-(bromomethyl)-1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-

• MDL： MFCD34475348
• Inchi： 1S/C15H20Br2/c1-14(2)5-6-15(3,4)12-8-13(17)10(9-16)7-11(12)14/h7-8H,5-6,9H2,1-4H3
• InChI Key： JLWXXXTUYQNILX-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 359.99113g/mol
• Monoisotopic Mass: 357.99318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±42.0 °C(Predicted)

Additional information on 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene

Introduction to 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene (CAS No. 410528-62-0)

6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene, with the CAS number 410528-62-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a brominated naphthalene core and a bromomethyl substituent. These features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene is C₁₆H₂₀Br₂, and its molecular weight is 356.23 g/mol. The compound's structure consists of a naphthalene ring system with multiple substituents that contribute to its chemical reactivity and biological activity. The presence of bromine atoms at specific positions on the molecule allows for versatile synthetic transformations and functional group manipulations.

In recent years, 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with anti-cancer properties. Research has shown that derivatives of this compound can exhibit potent cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene demonstrated significant inhibition of tumor growth in both in vitro and in vivo models.

Beyond cancer research, this compound has also been explored for its potential in other therapeutic areas. For example, it has been used as an intermediate in the synthesis of compounds with anti-inflammatory and anti-viral properties. The brominated substituents on the molecule can be readily modified through various chemical reactions to introduce different functional groups that enhance the biological activity of the final product.

The synthetic routes to produce 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene have been well-documented in the literature. One common approach involves the bromination of a tetramethylnaphthalene precursor followed by further functionalization to introduce the bromomethyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound.

The physical properties of 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene, such as its melting point and solubility characteristics, are important considerations for its use in various applications. It typically appears as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water.

In terms of safety and handling, it is important to note that while 6-Bromo-7-(bromomethyl)-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene is not classified as a hazardous material under current regulations (such as those outlined by OSHA or the EU's REACH), standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation.

The future prospects for 6-Bromo-7-(bromomethyl)-1,1，4，4-tetramethyl-1，2，3，4-tetrahydronaphthalene are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. For instance, recent studies have explored the use of this compound as a scaffold for developing new materials with unique optical and electronic properties. These materials could have potential applications in fields such as photovoltaics and organic electronics.

In conclusion, 6-Bromo-7-(bromomethyl)-1，1，4，4-tetramethyl-1，2，3，4-tetrahydronaphthalene (CAS No. 410528-62-0) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and materials science.